Cas no 81376-49-0 (3-Buten-2-one, 4-(ethylamino)-4-(methylthio)-)

• Product Name: 3-Buten-2-one, 4-(ethylamino)-4-(methylthio)-
• CAS No: 81376-49-0
• MF: C₇H₁₃NOS
• MW: 159.249220609665
• CID: 1803677
• PubChem ID: 71420987
• Update Time: 2025-04-21

3-Buten-2-one, 4-(ethylamino)-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(ethylamino)-4-(methylthio)-
• 4-(ethylamino)-4-methylsulfanylbut-3-en-2-one
• 81376-49-0
• DTXSID60840161
• 4-(Ethylamino)-4-(methylsulfanyl)but-3-en-2-one

• Inchi： 1S/C7H13NOS/c1-4-8-7(10-3)5-6(2)9/h5,8H,4H2,1-3H3
• InChI Key： AMOBKCCJGUYWAX-UHFFFAOYSA-N
• SMILES： S(C)C(=CC(C)=O)NCC

Computed Properties

• Exact Mass: 159.07178521g/mol
• Monoisotopic Mass: 159.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų